Cas no 895243-06-8 ((3S)-3-(4-Fluorophenyl)pyrrolidine)

• Product Name: (3S)-3-(4-Fluorophenyl)pyrrolidine
• CAS No: 895243-06-8
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD12964002
• CID: 4718897
• PubChem ID: 1531639
• Update Time: 2025-06-14

(3S)-3-(4-Fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-fluorophenyl)pyrrolidine
• (S)-3-(4-Fluoro-phenyl)-pyrrolidine
• IWOQWISAVOSATC-SECBINFHSA-N
• 8690AH
• AB66506
• (S)-3-(4-FLUOROPHENYL)PYRROLIDINE
• Pyrrolidine, 3-(4-fluorophenyl)-, (3S)-
• (3S)-3-(4-Fluorophenyl)pyrrolidine

• MDL： MFCD12964002
• Inchi： 1S/C10H12FN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9,12H,5-7H2/t9-/m1/s1
• InChI Key： IWOQWISAVOSATC-SECBINFHSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1CNCC1

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S)-3-(4-Fluorophenyl)pyrrolidine

Comprehensive Overview of (3S)-3-(4-Fluorophenyl)pyrrolidine (CAS No. 895243-06-8): Properties, Applications, and Industry Insights

The compound (3S)-3-(4-Fluorophenyl)pyrrolidine (CAS No. 895243-06-8) is a chiral pyrrolidine derivative featuring a fluorophenyl substituent, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural motif, combining a pyrrolidine ring with a 4-fluorophenyl group, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, (3S)-3-(4-Fluorophenyl)pyrrolidine exhibits a molecular weight of 179.22 g/mol and a purity typically exceeding 98%. The fluorine atom enhances its lipophilicity and metabolic stability, a feature highly sought after in medicinal chemistry. Researchers frequently explore its role as a chiral building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics.

Synthesis of this compound often involves asymmetric hydrogenation or enzymatic resolution to achieve the desired (3S)-stereochemistry. Innovations in flow chemistry have reduced reaction times and improved yields, addressing sustainability concerns—a key focus in modern pharmaceutical manufacturing. Analytical techniques like HPLC and NMR confirm its enantiomeric excess (ee >99%), critical for regulatory compliance in drug development.

The agrochemical sector also leverages (3S)-3-(4-Fluorophenyl)pyrrolidine as a precursor for herbicides with improved environmental profiles. Its fluorinated aromatic ring contributes to enhanced soil persistence and target specificity, resonating with the industry’s shift toward low-residue crop protection agents. Patent analyses reveal a surge in filings incorporating this scaffold, particularly in next-generation fungicides.

From an SEO perspective, users frequently search for "buy (3S)-3-(4-Fluorophenyl)pyrrolidine" or "CAS 895243-06-8 suppliers," reflecting commercial interest. Meanwhile, queries like "pyrrolidine derivatives in drug design" or "fluorophenyl compounds NMR data" underscore academic demand. This dual appeal positions the compound as a bridge between research and industrial applications.

Ongoing studies explore its utility in PET radiotracers and bioconjugation, tapping into the booming theranostics market. As regulatory agencies emphasize ICH Q3D elemental impurities, manufacturers prioritize high-purity grades of this intermediate. Collaborative efforts between academia and CROs further accelerate its adoption in fragment-based drug discovery pipelines.

In summary, (3S)-3-(4-Fluorophenyl)pyrrolidine exemplifies the convergence of structural ingenuity and practical utility. Its relevance spans small-molecule therapeutics, agrochemical innovation, and diagnostic imaging, making it a compelling subject for researchers and procurement specialists alike. Future directions may include continuous manufacturing adaptations and AI-aided property optimization to meet evolving industry standards.